Cas no 2172189-55-6 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid
• CAS No: 2172189-55-6
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6077502
• PubChem ID: 165512044
• Update Time: 2025-07-19

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid
• EN300-1543466
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}oxolane-3-carboxylic acid
• 2172189-55-6

• Inchi： 1S/C27H30N2O6/c30-25(28-24-15-34-13-22(24)26(31)32)12-16-6-5-11-23(16)29-27(33)35-14-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-24H,5-6,11-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WVTFURCJABMLRN-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid

Recent Advances in the Study of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid (CAS: 2172189-55-6)

The compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid (CAS: 2172189-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentylacetamido moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The authors employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve a 78% overall yield, significantly higher than previous methods. This advancement is critical for the large-scale production of derivatives and analogs for further biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid exhibits moderate inhibitory effects on certain proteases involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed IC50 values in the low micromolar range against matrix metalloproteinase-9 (MMP-9), suggesting its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another exciting development is the use of this compound as a precursor in the synthesis of peptide-based therapeutics. Researchers have successfully incorporated it into peptide sequences designed to target specific protein-protein interactions. For instance, a study in Chemical Science (2023) highlighted its utility in creating constrained peptides with enhanced binding affinity and stability. The Fmoc group, in particular, plays a crucial role in protecting the amino functionality during synthesis, allowing for the precise assembly of complex peptide architectures.

Despite these promising findings, challenges remain in the development of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid as a therapeutic agent. Issues such as poor solubility in aqueous media and limited bioavailability have been noted in several studies. Current research efforts are focused on derivatization strategies to address these limitations, including the introduction of polar functional groups and the development of prodrug formulations.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-3-carboxylic acid (CAS: 2172189-55-6) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent advancements in its synthesis and application underscore its potential as a valuable tool for developing novel therapeutics. Future research should prioritize overcoming its current limitations and exploring its full pharmacological potential.